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Compound of Interest

Compound Name: 2-Oxocyclopentanecarbonitrile

Cat. No.: B149592 Get Quote

The proper disposal of 2-Oxocyclopentanecarbonitrile is critical for ensuring laboratory

safety and environmental compliance. As a compound classified with multiple hazard warnings,

it must be managed as hazardous waste from the point of generation to its final disposal. This

guide provides detailed procedures for researchers, scientists, and drug development

professionals to handle and dispose of this chemical safely.

Hazard Identification and Safety Precautions
2-Oxocyclopentanecarbonitrile is harmful if swallowed, inhaled, or in contact with skin, and it

is known to cause skin and serious eye irritation.[1][2] Before handling, it is essential to be

familiar with its specific hazards and to use appropriate personal protective equipment (PPE).

Essential Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles or glasses.[1]

Hand Protection: Use chemical-resistant gloves.[1]

Skin and Body Protection: Wear a standard lab coat.[1]

Respiratory Protection: All handling of this chemical should occur inside a certified chemical

fume hood to avoid inhalation of vapors.[1]
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Quantitative Hazard and Chemical Data
The following table summarizes key quantitative and hazard data for 2-
Oxocyclopentanecarbonitrile.

Property Data

CAS Number 2941-29-9

Molecular Formula C₆H₇NO[1][2]

GHS Hazard Statements

H302: Harmful if swallowedH312: Harmful in

contact with skinH315: Causes skin

irritationH319: Causes serious eye

irritationH332: Harmful if inhaled[2]

Hazard Classes
Acute Toxicity (Oral, Dermal, Inhalation); Skin

Irritation; Serious Eye Irritation[2]

Incompatible Materials Strong oxidizing agents[1]

Hazardous Combustion Products Carbon monoxide, nitrogen oxides[1]

Experimental Protocol: Step-by-Step Disposal
Procedure
Disposal of 2-Oxocyclopentanecarbonitrile must be conducted through your institution's

Environmental Health and Safety (EHS) department or equivalent hazardous waste program.

[3] Under no circumstances should this chemical be disposed of down the drain or in the

regular trash.[3][4]

Step 1: Waste Characterization
Any unused 2-Oxocyclopentanecarbonitrile, solutions containing it, or materials

contaminated with it are considered hazardous waste.[4] This is based on its toxicity and irritant

characteristics.[2]

Step 2: Segregation and Collection
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Properly segregate waste streams to ensure safety and facilitate disposal.

Liquid Waste (Unused chemical, solutions):

Select a chemically compatible container with a leak-proof, screw-on cap.[5] Plastic bottles

are often preferred over glass when compatibility is not an issue.[3]

Ensure the container is in good condition, free from cracks or rust.[6]

Pour the waste carefully into the container, avoiding splashes.

Keep the container closed at all times, except when adding waste.[5]

Store the container in a designated secondary containment tray or bin to capture any

potential leaks.[5]

Solid Waste (Contaminated lab supplies):

This includes items like gloves, absorbent paper, and Kim Wipes.[5]

Collect all contaminated solid waste and double-bag it in clear plastic bags to allow for

visual inspection by EHS personnel.[5]

Seal each bag individually.[5]

Empty Chemical Containers:

An empty container that held 2-Oxocyclopentanecarbonitrile must be triple-rinsed with a

solvent capable of removing the chemical residue (e.g., acetone or ethanol).[4][6]

Crucially, the rinsate from each rinse must be collected and disposed of as liquid

hazardous waste.[4][6]

After triple-rinsing, deface or remove the original label and allow the container to air dry

before disposing of it in the appropriate solid waste stream (e.g., lab glass waste).[4]

Step 3: Labeling Hazardous Waste
Proper labeling is a strict regulatory requirement.[7]
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Obtain a hazardous waste tag from your institution's EHS office.[3]

Affix the tag to the waste container as soon as the first drop of waste is added.

Fill out the tag completely and legibly, including:

The words "Hazardous Waste".[3]

The full chemical name: "2-Oxocyclopentanecarbonitrile". Do not use abbreviations or

formulas.[3][8]

For mixtures, list all chemical constituents and their approximate percentages.[3]

The name and contact information of the principal investigator or generator.[3]

The physical location (building and room number).[3]

Check the boxes for the appropriate hazard characteristics (e.g., Toxic).[3]

Step 4: Storage Pending Disposal
Store the properly labeled waste containers in a designated and secure satellite

accumulation area within your laboratory.

Segregate the waste container from incompatible materials, especially strong oxidizing

agents.[1][6]

Ensure waste is collected within regulatory time limits (e.g., 90 days from the accumulation

start date).[5]

Step 5: Arranging for Disposal
Once the container is full or ready for removal, submit a hazardous waste collection request

to your EHS department.[9] This is typically done through an online portal.

Do not transport hazardous waste outside of your laboratory; trained EHS personnel will

collect it directly from your designated area.[4]
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Mandatory Visualizations
The following diagrams illustrate the procedural workflow for the proper disposal of 2-
Oxocyclopentanecarbonitrile.
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Caption: Disposal workflow for 2-Oxocyclopentanecarbonitrile.
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This comprehensive guide, when followed, ensures that 2-Oxocyclopentanecarbonitrile
waste is managed in a way that protects laboratory personnel, the wider community, and the

environment, reinforcing a culture of safety and regulatory adherence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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